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Compound of Interest

Compound Name: 3-Bromo-5-iodobenzaldehyde

Cat. No.: B070385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-5-iodobenzaldehyde is a halogenated aromatic aldehyde that serves as a versatile

intermediate in organic synthesis. Its unique substitution pattern, featuring both a bromine and

an iodine atom meta to the aldehyde functionality, allows for selective and differential reactivity

in various cross-coupling reactions. This makes it a valuable building block in the synthesis of

complex organic molecules, including pharmaceuticals and materials with novel electronic

properties. A thorough understanding of its physical properties is crucial for its effective use in

research and development, ensuring proper handling, reaction control, and purification.

Core Physical Properties
The physical characteristics of 3-Bromo-5-iodobenzaldehyde are summarized in the table

below. These properties are essential for designing synthetic routes, developing purification

protocols, and ensuring safe laboratory practices.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b070385?utm_src=pdf-interest
https://www.benchchem.com/product/b070385?utm_src=pdf-body
https://www.benchchem.com/product/b070385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₇H₄BrIO [1][2]

Molecular Weight 310.91 g/mol [1][2]

Appearance Solid [3]

Purity ≥95-98% [1][2]

Density 2.231 g/cm³ [4]

Boiling Point 318.433 °C [4]

Flash Point 146.384 °C [4]

Topological Polar Surface Area

(TPSA)
17.07 Å² [2]

LogP (octanol-water partition

coefficient)
2.8662 [2]

Storage Conditions
2-8°C, under inert atmosphere,

protected from light
[1][2]

Experimental Protocols
While specific experimental procedures for the determination of all physical properties of 3-
Bromo-5-iodobenzaldehyde are not extensively documented in publicly available literature,

standardized methods for organic compounds would be employed. Below are generalized

protocols for key physical property measurements.

Melting Point Determination
The melting point of a solid compound is a critical indicator of its purity. A sharp melting range

typically signifies a high-purity substance.

Methodology:

A small, finely powdered sample of 3-Bromo-5-iodobenzaldehyde is packed into a capillary

tube to a height of 2-3 mm.
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The capillary tube is placed in a calibrated melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

The temperature at which the first liquid appears (onset of melting) and the temperature at

which the entire sample becomes a clear liquid (completion of melting) are recorded as the

melting range.

Boiling Point Determination
Given the high boiling point of 3-Bromo-5-iodobenzaldehyde, determination would likely be

performed under reduced pressure to prevent decomposition.

Methodology (under reduced pressure):

A small amount of the liquid compound (if melted) or a solution in a high-boiling solvent is

placed in a distillation flask.

A vacuum is applied to the system, and the pressure is monitored with a manometer.

The sample is heated, and the temperature at which the liquid boils and its vapor is in

equilibrium with the liquid is recorded, along with the corresponding pressure.

A nomograph can be used to estimate the boiling point at atmospheric pressure.

Density Measurement
For a solid, density is typically determined using a pycnometer or by displacement.

Methodology (Gas Pycnometry):

The volume of a known mass of the solid sample is determined by measuring the

displacement of an inert gas (e.g., helium) within a calibrated chamber.

The density is then calculated by dividing the mass of the sample by the measured volume.

Solubility Assessment
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A qualitative and quantitative assessment of solubility in various solvents is crucial for reaction

setup and purification.

Methodology:

Qualitative: A small amount of 3-Bromo-5-iodobenzaldehyde is added to a test tube

containing a specific solvent (e.g., water, ethanol, acetone, dichloromethane, toluene) at

room temperature. The mixture is agitated, and the solubility is observed and categorized

(e.g., soluble, partially soluble, insoluble).

Quantitative: A saturated solution of the compound is prepared in a given solvent at a

specific temperature. A known volume of the saturated solution is carefully removed, the

solvent is evaporated, and the mass of the remaining solute is determined. The solubility is

then expressed in terms of g/100 mL or mol/L.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a novel or uncharacterized solid organic compound like 3-Bromo-5-
iodobenzaldehyde.
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Workflow for Physical Property Characterization

Conclusion
This technical guide provides a summary of the key physical properties of 3-Bromo-5-
iodobenzaldehyde, an important building block in modern organic synthesis. The tabulated

data and generalized experimental protocols offer a valuable resource for researchers and

professionals in the fields of chemistry and drug development. Accurate knowledge of these

properties is fundamental to the successful and safe application of this versatile chemical

intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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